3-Butyl-6-chloropyridazine

• IUPAC Name: 3-butyl-6-chloropyridazine
• InChI: InChI=1S/C8H11ClN2/c1-2-3-4-7-5-6-8(9)11-10-7/h5-6H,2-4H2,1H3
• InChI Key: ZUYPGQOAHQMNLO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN=C(C=C1)Cl
• Molecular Formula: C8H11ClN2
• DSSTOX Substance ID: DTXSID30566624
• Molecular Weight: 170.64 g/mol
• CAS No.: 124438-76-2

Description

3-Butyl-6-chloropyridazine is a useful research compound. Its molecular formula is C8H11ClN2 and its molecular weight is 170.64 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Corrosion Inhibition

Studies have shown that derivatives of 3-chloropyridazine, including 3-Butyl-6-chloropyridazine, exhibit potential in inhibiting the corrosion of mild steel in acidic environments. These compounds are particularly effective in 1 M hydrochloric acid solution. They act as mixed-type inhibitors, impeding both oxidative and reductive reactions involved in corrosion processes, and form protective films on steel surfaces (Olasunkanmi, Mashuga, & Ebenso, 2018).

2. Nickel-Catalyzed Arylation

This compound has been used in nickel-catalyzed electrochemical cross-coupling reactions. These reactions are an efficient method for forming biaryl compounds, providing an alternative to traditional palladium-catalyzed methods like Suzuki, Stille, or Negishi cross-couplings (Sengmany et al., 2013).

3. Synthesis of Heterocyclic Compounds

This compound is a valuable precursor in synthesizing various heterocyclic compounds. It has been utilized in preparing novel indolylpyridazinone derivatives and other pyridazine derivatives with potential biological activities, including antibacterial properties (Abubshait, 2007).

4. Pharmaceutical Research

In pharmaceutical research, derivatives of 3-chloropyridazine have been synthesized and evaluated for their potential analgesic and anti-inflammatory activities. These compounds are studied for their suitability as non-steroidal anti-inflammatory drugs (NSAIDs) (Husain et al., 2017).

5. Water Oxidation Catalysts

This compound derivatives have been used in the synthesis of ruthenium complexes for water oxidation. These complexes exhibit properties suitable for facilitating oxygen evolution, indicating their potential in catalytic applications (Zong & Thummel, 2005).

6. Insecticidal Properties

Derivatives of 3-chloropyridazine, including this compound, have been synthesized and evaluated for their insecticidal properties. These compounds have shown effectiveness against various pests, such as aphids and armyworms, indicating their potential in agricultural applications (Shang et al., 2010).